Cas no 135626-20-9 (2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-)
135626-20-9 structure
Product Name:2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-
CAS No:135626-20-9
MF:C16H16O5
MW:288.295245170593
CID:145587
PubChem ID:6439393
Update Time:2025-04-19
2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-
- [(2E,5E)-7-ethoxy-4,7-dioxohepta-2,5-dienyl] benzoate
- homomelodienone
- (2E,5E)-7-ethoxy-4,7-dioxohepta-2,5-dien-1-yl benzoate
- 2,5-Heptadienoic acid, 7-(benzoyloxy)-4-oxo-, ethyl ester, (E,E)-
- CHEMBL465646
- 135626-20-9
-
- Inchi: 1S/C16H16O5/c1-2-20-15(18)11-10-14(17)9-6-12-21-16(19)13-7-4-3-5-8-13/h3-11H,2,12H2,1H3/b9-6+,11-10+
- InChI Key: FCTFULMZKQYRQV-GOKBKIRCSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C/C=C/C(/C=C/C(=O)OCC)=O
Computed Properties
- Exact Mass: 288.099774
- Monoisotopic Mass: 288.099774
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7
- XLogP3: 2.2
Experimental Properties
- Density: 1.166
- Boiling Point: 445.2°Cat760mmHg
- Flash Point: 197.4°C
- Refractive Index: 1.535
2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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